Cas no 2094270-50-3 (N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide)

• Product Name: N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide
• CAS No: 2094270-50-3
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5413090
• PubChem ID: 126832355
• Update Time: 2025-05-16

N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2094270-50-3
• N-[[6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-yl]methyl]prop-2-enamide
• AKOS034000098
• N-{[6-(hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]nonan-6-yl]methyl}prop-2-enamide
• Z2867530075
• EN300-6699725
• N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide

• Inchi： 1S/C13H22N2O3/c1-3-11(17)14-7-13(8-16)10-18-9-12(15(13)2)5-4-6-12/h3,16H,1,4-10H2,2H3,(H,14,17)
• InChI Key： DWSDNSKGDLOSBZ-UHFFFAOYSA-N
• SMILES： C(NCC1(CO)COCC2(CCC2)N1C)(=O)C=C

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.1±33.0 °C(Predicted)
• pka: 14.44±0.46(Predicted)

Additional information on N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide

N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide: A Comprehensive Overview

The compound with CAS No. 2094270-50-3, commonly referred to as N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a five-membered and a six-membered ring system, creating a highly functionalized framework with potential applications in drug design and material science.

The structural complexity of this molecule is highlighted by its spirocyclic core, which includes an 8-oxa group and a 5-aza group. These functional groups contribute to the molecule's versatility, enabling it to participate in a wide range of chemical reactions. Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various conditions and its reactivity towards nucleophilic and electrophilic agents.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds, such as antibiotics and antiviral agents. For instance, the hydroxymethyl group at position 6 of the spirocyclic system has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for drug development.

In terms of synthesis, the preparation of N-[[6-(Hydroxymethyl)-5-methyl-8-oxa-5-azaspiro[3.5]non-6-yl]methyl]-2-propenamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production and further research.

The application of this compound extends beyond pharmacology into materials science. Its unique structure lends itself well to the creation of advanced materials with tailored properties, such as high thermal stability and mechanical strength. For example, studies have demonstrated its potential as a precursor for polymer synthesis, where its spirocyclic core can serve as a cross-linking agent.

From an environmental perspective, the ecological impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with findings suggesting that it undergoes rapid degradation in aerobic environments, reducing its potential to accumulate in ecosystems.

In conclusion, CAS No. 2094270-50-3 represents a significant advancement in organic chemistry, offering a versatile platform for the development of new drugs and materials. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in scientific innovation is expected to grow further.